2-(2-(pyridin-2-yl)-1H-benzo[d]imidazol-1-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: N-(oxolan-2-ylmethyl)-2-(2-pyridin-2-ylbenzimidazol-1-yl)acetamide
• InChI: InChI=1S/C19H20N4O2/c24-18(21-12-14-6-5-11-25-14)13-23-17-9-2-1-7-15(17)22-19(23)16-8-3-4-10-20-16/h1-4,7-10,14H,5-6,11-13H2,(H,21,24)
• InChI Key: NCNLOXYYTJESBX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)CN2C3=CC=CC=C3N=C2C4=CC=CC=N4
• Molecular Formula: C19H20N4O2
• Molecular Weight: 336.4 g/mol
• CAS No.: 1105239-99-3

Description

2-(2-(pyridin-2-yl)-1H-benzo[d]imidazol-1-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C19H20N4O2 and its molecular weight is 336.395. The purity is usually 95%.
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Scientific Research Applications

1. Molecular Design and Pharmacological Applications

2-(4-(2-((1 H-Benzo[ d]imidazol-2-yl)thio)ethyl)piperazin-1-yl)- N-(6-methyl-2,4-bis(methylthio)pyridin-3-yl)acetamide hydrochloride (K-604) is identified as an aqueous-soluble potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT). This compound exhibits significant selectivity for human ACAT-1 over ACAT-2, with potential therapeutic applications in diseases involving ACAT-1 overexpression (Shibuya et al., 2018).

2. Antimicrobial and Antioxidant Properties

Compounds with benzimidazole and benzothiazole moieties, including those similar to the query compound, have demonstrated potent antimicrobial activity and significant antioxidant properties. These properties are valuable in the development of new therapeutic agents for treating microbial infections and oxidative stress-related diseases (Naraboli & Biradar, 2017).

3. Insecticidal Applications

Certain derivatives of 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide, structurally related to the query compound, have been synthesized and evaluated as insecticidal agents. These compounds have shown promising efficacy against the cotton leafworm, Spodoptera littoralis, highlighting their potential in agricultural pest control (Fadda et al., 2017).

4. Synthesis of Novel Heterocycles

The synthesis of novel heterocycles incorporating benzodiazepine, benzimidazole, and indole moieties has been explored. These heterocycles exhibit diverse pharmacological activities and hold promise in drug discovery and development (Fahim & Ismael, 2019).

Mechanism of Action

The compound could regulate the PI3K/AKT/mTOR signaling pathway by inhibiting the phosphorylation of AKT and S6 proteins. This mechanism of action is crucial in controlling tumor growth, proliferation, and apoptosis.